Methyl 2-({[amino(imino)methyl]thio}methyl)benzoate hydrobromide

• Molecular Formula: C10H13BrN2O2S
• Molecular Weight: 305.19 g/mol
• IUPAC Name: methyl 2-(carbamimidoylsulfanylmethyl)benzoate;hydrobromide
• InChI: InChI=1S/C10H12N2O2S.BrH/c1-14-9(13)8-5-3-2-4-7(8)6-15-10(11)12;/h2-5H,6H2,1H3,(H3,11,12);1H
• InChI Key: RSOVBRVZPQAGPC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1CSC(=N)N.Br

Description

Methyl 2-({[amino(imino)methyl]thio}methyl)benzoate hydrobromide is a useful research compound. Its molecular formula is C10H13BrN2O2S and its molecular weight is 305.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the crude bromide from Step 1 (7.2 g, 0.031 mmol) and thiourea (2.6 g, 35 mmol) in MeOH (40 mL) was heated to reflux for 4 h, cooled to room temperature, and concentrated to afford methyl 2-({[amino(imino)methyl]thio}methyl)benzoate hydrobromide (10 g, ca. 100%), which was used without purification.